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Compound of Interest

Compound Name: 3-Benzylthiazolium Bromide

Cat. No.: B1279896 Get Quote

An In-Depth Technical Guide to 3-Benzylthiazolium Bromide

Authored by: Gemini, Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It delves into the core physicochemical properties,

synthesis, reactivity, and applications of 3-Benzylthiazolium bromide, a versatile compound

at the intersection of synthetic catalysis and biochemical research. Our focus is on providing

not just data, but also the mechanistic rationale and practical insights essential for its effective

application in a laboratory setting.

Introduction: A Molecule of Dual Identity
3-Benzylthiazolium bromide is a quaternary ammonium salt that holds significant importance

in modern chemistry. Its structure, featuring a thiazolium ring N-substituted with a benzyl group,

positions it as a critical precursor to N-heterocyclic carbenes (NHCs), a class of

organocatalysts that has revolutionized synthetic chemistry.[1] Concurrently, its structural

similarity to the thiazolium core of thiamine (Vitamin B1) makes it a valuable tool in biochemical

studies, particularly for investigating thiamine pyrophosphate (TPP)-dependent enzymes and

for designing novel enzyme inhibitors.[2][3] This guide will explore both facets of this

compound, providing a robust foundation for its use in research and development.
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The fundamental properties of 3-Benzylthiazolium bromide are summarized below. Accurate

characterization is the bedrock of reproducible science, and these values serve as the primary

reference for quality control and experimental design.

Property Data Source

IUPAC Name
3-benzyl-1,3-thiazol-3-ium

bromide
PubChem[4]

CAS Number 75066-50-1 PubChem[4]

Molecular Formula C₁₀H₁₀BrNS PubChem[4]

Molecular Weight 256.16 g/mol PubChem[4]

Appearance
White to light yellow crystalline

powder
Chem-Impex[1]

Melting Point 155 - 159 °C Chem-Impex[1]

Canonical SMILES
C1=CC=C(C=C1)C[N+]2=CSC

=C2.[Br-]
PubChem[4]

Synthesis and Characterization: From Reagents to
Verified Product
The synthesis of 3-Benzylthiazolium bromide is a straightforward quaternization reaction.

Understanding this process is key to ensuring high purity and yield.

General Synthesis Protocol
The most common route involves the direct reaction of thiazole with benzyl bromide. The lone

pair of electrons on the nitrogen atom of the thiazole ring acts as a nucleophile, attacking the

electrophilic benzylic carbon of benzyl bromide and displacing the bromide ion.

Experimental Workflow: Synthesis of 3-Benzylthiazolium Bromide
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Reaction Setup

Work-up & Purification

Characterization

1. Combine Thiazole & Benzyl Bromide
in a suitable solvent (e.g., Toluene, Acetonitrile)

2. Stir mixture at elevated temperature
(e.g., reflux) under inert atmosphere

Heat

3. Cool the reaction mixture
to precipitate the product

Precipitation

4. Filter the solid product

5. Wash with a non-polar solvent
(e.g., diethyl ether) to remove impurities

6. Dry the product under vacuum

7. Confirm structure and purity
(NMR, IR, Melting Point)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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